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Abstract

SPR206 acetate is a novel, next-generation polymyxin antibiotic currently in clinical
development for the treatment of multi-drug resistant (MDR) Gram-negative bacterial infections.
As a polymyxin analog, SPR206 acetate is designed to offer a safer alternative to older
polymyxins, such as colistin and polymyxin B, which are associated with significant
nephrotoxicity. Preclinical and early-phase clinical studies have demonstrated its potent in vitro
activity against a wide range of challenging Gram-negative pathogens and a favorable safety
profile. This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, mechanism of action, and in vitro activity of SPR206 acetate,
along with detailed experimental methodologies for its evaluation.

Chemical Structure and Physicochemical Properties

SPR206 is a synthetic lipopeptide and a derivative of polymyxin B. The acetate salt form
enhances its pharmaceutical properties.

Chemical Structure of SPR206
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Chemical Structure of SPR206
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Mechanism of Action of SPR206
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Workflow for Broth Microdilution MIC Assay
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 To cite this document: BenchChem. [SPR206 Acetate: A Technical Guide for a New-
Generation Polymyxin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13393021#spr206-acetate-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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